2-[(1-Cyclopentyl-4-methylpyrazol-3-yl)amino]acetic acid

• IUPAC Name: 2-[(1-cyclopentyl-4-methylpyrazol-3-yl)amino]acetic acid
• InChI: InChI=1S/C11H17N3O2/c1-8-7-14(9-4-2-3-5-9)13-11(8)12-6-10(15)16/h7,9H,2-6H2,1H3,(H,12,13)(H,15,16)
• InChI Key: BBCQKFOROUVJJJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(N=C1NCC(=O)O)C2CCCC2
• Molecular Formula: C11H17N3O2
• Molecular Weight: 223.27 g/mol

Description

2-[(1-Cyclopentyl-4-methylpyrazol-3-yl)amino]acetic acid, also known as CPPene, is a chemical compound that has been studied extensively for its potential therapeutic applications. CPPene has been shown to have anti-inflammatory and neuroprotective effects, making it a promising candidate for the treatment of a variety of diseases and conditions.

Mechanism of Action

2-[(1-Cyclopentyl-4-methylpyrazol-3-yl)amino]acetic acid works by inhibiting the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory prostaglandins. By inhibiting COX-2, this compound reduces inflammation and protects neurons from damage.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In animal studies, this compound has been shown to reduce inflammation, protect neurons from damage, and improve cognitive function. This compound has also been shown to have antioxidant effects, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(1-Cyclopentyl-4-methylpyrazol-3-yl)amino]acetic acid in lab experiments is its well-characterized mechanism of action. This makes it a useful tool for studying the role of inflammation and neuroprotection in disease. However, one limitation of using this compound in lab experiments is its relatively low potency compared to other COX-2 inhibitors.

Future Directions

There are several future directions for research on 2-[(1-Cyclopentyl-4-methylpyrazol-3-yl)amino]acetic acid. One area of research is the development of more potent this compound analogs that could be used in the treatment of disease. Another area of research is the investigation of this compound's effects on other inflammatory pathways and signaling pathways. Additionally, more research is needed to fully understand the safety and efficacy of this compound in humans.

Synthesis Methods

2-[(1-Cyclopentyl-4-methylpyrazol-3-yl)amino]acetic acid can be synthesized through a multistep process starting with the reaction of 1-cyclopentyl-4-methylpyrazole-3-carboxylic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 2-aminoacetic acid to form this compound.

Scientific Research Applications

2-[(1-Cyclopentyl-4-methylpyrazol-3-yl)amino]acetic acid has been studied for its potential therapeutic applications in a variety of diseases and conditions, including Alzheimer's disease, Parkinson's disease, multiple sclerosis, and stroke. This compound has been shown to have anti-inflammatory and neuroprotective effects, which make it a promising candidate for the treatment of these conditions.